Ethyl 2-oxo-2-(pyridin-3-ylamino)acetate

• IUPAC Name: ethyl 2-oxo-2-(pyridin-3-ylamino)acetate
• InChI: InChI=1S/C9H10N2O3/c1-2-14-9(13)8(12)11-7-4-3-5-10-6-7/h3-6H,2H2,1H3,(H,11,12)
• InChI Key: DSMSFNNXCMCOLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=CN=CC=C1
• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• CAS No.: 53117-17-2

Description

Ethyl 2-oxo-2-(pyridin-3-ylamino)acetate is a chemical compound with the molecular formula C9H10N2O3 and a molecular weight of 194.19 g/mol . It is used in various scientific research applications, including pharmaceutical development, organic synthesis, and biological studies.

Scientific Research Applications

Ethyl 2-oxo-2-(pyridin-3-ylamino)acetate is widely used in scientific research due to its versatile chemical properties. Some of its applications include:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme interactions and metabolic pathways.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Safety and Hazards

Ethyl 2-oxo-2-(pyridin-3-ylamino)acetate is classified as a warning hazard according to the GHS07 pictogram. It may cause drowsiness or dizziness, and serious eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area. In case of contact with skin or eyes, rinse immediately with plenty of water.

Mechanism of Action

Mode of Action

It is suggested that it may interact with its targets, leading to changes at the molecular level

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which in turn influences its efficacy and safety profile .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Ethyl 2-oxo-2-(pyridin-3-ylamino)acetate . These factors could include pH, temperature, presence of other compounds, and the specific biological environment within which the compound is active.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 2-oxo-2-(pyridin-3-ylamino)acetate typically involves the reaction of ethyl oxalyl chloride with 3-aminopyridine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves stringent control of reaction conditions, including temperature, pressure, and solvent purity, to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-oxo-2-(pyridin-3-ylamino)acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

Substitution: The ethyl ester group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Substitution reactions often require catalysts like palladium on carbon and solvents like ethanol or methanol.

Major Products Formed

The major products formed from these reactions include various derivatives of this compound, such as hydroxylated, aminated, and substituted ester compounds.

Comparison with Similar Compounds

Ethyl 2-oxo-2-(pyridin-3-ylamino)acetate can be compared with other similar compounds, such as:

• Ethyl 2-oxo-2-(pyridin-2-ylamino)acetate
• Ethyl 2-oxo-2-(pyridin-4-ylamino)acetate
• Mthis compound

These compounds share similar structures but differ in the position of the pyridine ring or the ester group. The unique positioning of functional groups in this compound contributes to its distinct chemical properties and reactivity.

Synthesis routes and methods

Procedure details

To a solution 3-aminopyridine (3.00 g, 27.0 mmol) in methylene chloride (110 mL) at 23 ° C. was added triethylamine (7.53 mL, 54.0 mmol) and N,N-dimethylarninopyridine (330 mg, 2.70 mmol). The solution was cooled to 0° C. and chloroethyloxalate 4.42 g, 32.4 mmol) was added in a dropwise fashion. The reaction mixture was stirred at 0° C. for 2 hours and then quenched with water (30 mL) and partitioned. The organic portion was washed with 10% sodium bicarbonate solution (30 mL), dried over anhydrous sodium sulfate and concentrated under reduced pressure to provide 4.30 g of the title compound.